Methyl 5-amino-2,6-dichloropyrimidine-4-carboxylate

Specification

• CAS No.: 502184-51-2
• Molecular Formula: C6H5Cl2N3O2
• Molecular Weight: 222.03 g/mol
• IUPAC Name: methyl 5-amino-2,6-dichloropyrimidine-4-carboxylate
• Standard InChI: InChI=1S/C6H5Cl2N3O2/c1-13-5(12)3-2(9)4(7)11-6(8)10-3/h9H2,1H3
• Standard InChI Key: ZYKZBDOQIWZNNN-UHFFFAOYSA-N
• SMILES: COC(=O)C1=C(C(=NC(=N1)Cl)Cl)N
• Canonical SMILES: COC(=O)C1=C(C(=NC(=N1)Cl)Cl)N

Introduction

Methyl 5-amino-2,6-dichloropyrimidine-4-carboxylate is a synthetic organic compound with the chemical formula C6H5Cl2N3O2 and a molecular weight of 222.03 g/mol. It is identified by the CAS number 502184-51-2 and is used primarily in research settings. This compound belongs to the pyrimidine class, which is a group of heterocyclic aromatic organic compounds, similar to benzene and pyridine, but with nitrogen atoms at positions 1 and 3 of the six-membered ring.

Synthesis and Applications

This compound is primarily used in research settings, particularly in the development of pharmaceuticals and other life science applications. It serves as an intermediate in the synthesis of more complex molecules, which may have biological activity or other applications.

Safety and Handling

Methyl 5-amino-2,6-dichloropyrimidine-4-carboxylate is classified with hazard statements H302, H315, H319, H332, and H335, indicating potential harm if swallowed, in contact with skin, causes serious eye irritation, harmful if inhaled, and may cause respiratory irritation, respectively. Precautionary statements include P261, P280, and P305+P351+P338, advising against inhalation, wearing protective gloves and eye protection, and washing thoroughly after handling.

Hazard Statement	Description
H302	Harmful if swallowed
H315	Causes skin irritation
H319	Causes serious eye irritation
H332	Harmful if inhaled
H335	May cause respiratory irritation

Storage and Solubility

The compound should be stored at 2-8°C to maintain stability. For solubility, it is recommended to select an appropriate solvent and store solutions at -80°C for up to six months or -20°C for up to one month to prevent degradation. To enhance solubility, heating the solution to 37°C and using an ultrasonic bath can be effective.

Storage Condition	Description
Temperature	2-8°C
Solubility Enhancement	Heat to 37°C and use ultrasonic bath